![molecular formula C45H90N2O2 B080304 N-[(Docosanoylamino)methyl]docosanamide CAS No. 10436-15-4](/img/structure/B80304.png)
N-[(Docosanoylamino)methyl]docosanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(Docosanoylamino)methyl]docosanamide, also known as erucylamide, is a long-chain fatty acid amide that has been widely used in scientific research. It is a white crystalline solid that is soluble in organic solvents such as ethanol, acetone, and chloroform. Erucylamide has been found to have various biochemical and physiological effects on cells and organisms, making it a valuable tool in scientific research.
Mechanism of Action
Erucylamide exerts its effects on cells and organisms by interfering with various signaling pathways. It has been found to inhibit the activation of NF-κB, a transcription factor that plays a crucial role in inflammation and cancer. Erucylamide has also been shown to inhibit the activity of histone deacetylases, enzymes that regulate gene expression.
Biochemical and Physiological Effects:
Erucylamide has been found to have various biochemical and physiological effects on cells and organisms. It has been shown to induce apoptosis, a process of programmed cell death, in cancer cells. Erucylamide has also been found to inhibit angiogenesis, the formation of new blood vessels, which is crucial for the growth and metastasis of tumors. In addition, N-[(Docosanoylamino)methyl]docosanamide has been shown to modulate the immune system by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
Erucylamide has several advantages as a tool in scientific research. It is a relatively inexpensive compound that is easy to synthesize and purify. Erucylamide is also stable under a wide range of conditions, making it suitable for use in various experimental settings. However, N-[(Docosanoylamino)methyl]docosanamide has some limitations as well. It has poor solubility in water, which can limit its use in aqueous solutions. In addition, this compound has low bioavailability, which can limit its effectiveness in vivo.
Future Directions
There are several future directions for the use of N-[(Docosanoylamino)methyl]docosanamide in scientific research. One potential application is in the development of new antibiotics. Erucylamide has been shown to have antimicrobial properties, making it a potential candidate for the development of new drugs to combat bacterial and fungal infections. Another future direction is in the development of new anti-cancer therapies. Erucylamide has been found to have anti-tumor properties, and further research could lead to the development of new drugs that target cancer cells. Finally, this compound could be used in the development of new anti-inflammatory drugs. Its ability to inhibit the activation of NF-κB makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma.
Conclusion:
Erucylamide is a valuable tool in scientific research due to its various biochemical and physiological effects on cells and organisms. It has been extensively used to study various biological processes and has potential applications in the development of new drugs for the treatment of cancer, inflammation, and microbial infections. Further research is needed to fully understand the mechanisms of action of this compound and its potential applications in medicine.
Synthesis Methods
Erucylamide can be synthesized through the reaction between erucic acid and ethanolamine. The reaction takes place in the presence of a catalyst such as sulfuric acid or hydrochloric acid. The resulting product is then purified through recrystallization or column chromatography.
Scientific Research Applications
Erucylamide has been extensively used in scientific research as a tool to study various biological processes. It has been found to have anti-inflammatory, anti-cancer, and anti-angiogenic properties. Erucylamide has also been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antibiotics.
properties
CAS RN |
10436-15-4 |
---|---|
Molecular Formula |
C45H90N2O2 |
Molecular Weight |
691.2 g/mol |
IUPAC Name |
N-[(docosanoylamino)methyl]docosanamide |
InChI |
InChI=1S/C45H90N2O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-44(48)46-43-47-45(49)42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-43H2,1-2H3,(H,46,48)(H,47,49) |
InChI Key |
JZDQOFJELQRWOI-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCCCCCCCCCC(=O)NCNC(=O)CCCCCCCCCCCCCCCCCCCCC |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCC(=O)NCNC(=O)CCCCCCCCCCCCCCCCCCCCC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.